Cas no 18771-50-1 (3,4,5,6-Tetrahydrouridine (>80%))

• Product Name: 3,4,5,6-Tetrahydrouridine (>80%)
• CAS No: 18771-50-1
• MF: C₉H₁₆N₂O₆
• MW: 248.233142852783
• MDL: MFCD00063468
• CID: 181126
• PubChem ID: 29243
• Update Time: 2025-09-23

3,4,5,6-Tetrahydrouridine (>80%) Chemical and Physical Properties

Names and Identifiers

• Uridine,3,4,5,6-tetrahydro-
• 3,4,5,6-Tetrahydrour
• 3,4,5,6-Tetrahydrouridine
• TETRAHYDROURIDINE
• Tetrahydrouridine (THU, H4Urd, NSC-112907)
• Tetrahydro-uridin
• 1-(beta-D-Ribofuranosyl)-4-hydroxytetrahydro-1(1H)-pyrimidinone
• NSC 112907
• nsc-112907
• nsc-112907-d
• tetrahydro-4-hydroxy-1-beta-d-ribofuranosyl-2(1h)-pyrimidinon
• (4S)-3,4,5,6-Tetrahydro-4β-hydroxy-1-(β-D-ribofuranosyl)pyrimidin-2(1H)-one
• Uridine, 3,4,5,6-tetrahydro-
• 3,4,5,6-Tetrahydrouridine (>80% by HPLC)
• U 23284
• AKOS032953792
• CHEMBL2311128
• 18771-50-1
• 2(1H)-Pyrimidinone, tetrahydro-4-hydroxy-1-.beta.-D-ribofuranosyl- ( )
• 3,4,5,6-Tetrahydrouridine (>80%)
• BDBM50421666
• 4-hydroxy-1-beta-D-ribofuranosyl-tetrahydro-2(1H)-pyrimidinone
• NSC112907
• 1-(.BETA.-D-RIBOFURANOSYL)-4-HYDROXYTETRAHYDRO-1(1H)-PYRIMIDINONE
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-hydroxytetrahydropyrimidin-2(1H)-one
• F77615
• HY-15345A
• U-23284
• UNII-0NIZ8H6OL8
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-4-hydroxy-hexahydropyrimidin-2-one
• UCKYOOZPSJFJIZ-XVKVHKPRSA-N
• 0NIZ8H6OL8
• Q27237004
• 2(1H)-Pyrimidinone, tetrahydro-4-hydroxy-1-.beta.-D-ribofuranosyl-
• SCHEMBL587704
• 3,4,5, 6-Tetrahydrouridine
• J-012078
• BRN 0752319
• DB12484
• CS-0130206
• H4 U
• BRD-A86248581-001-01-4
• 2(1H)-pyrimidinone, tetrahydro-4-hydroxy-1-beta-D-ribofuranosyl-
• DA-68078

• MDL： MFCD00063468
• Inchi： 1S/C9H16N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h4-8,12-15H,1-3H2,(H,10,16)/t4-,5?,6-,7-,8-/m1/s1
• InChI Key： UCKYOOZPSJFJIZ-XVKVHKPRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(CC1)O)=O)O)O

Computed Properties

• Exact Mass: 248.10100
• Monoisotopic Mass: 248.100836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.5
• Topological Polar Surface Area: 123

Experimental Properties

• Color/Form: Uncertain
• Density: 1.622±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 668.6°Cat760mmHg
• Flash Point: 358.2°C
• Refractive Index: 1.654
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 130.33000
• LogP: -2.73000
• Solubility: Uncertain

3,4,5,6-Tetrahydrouridine (>80%) Security Information

• Storage Condition：Pure form -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides